Cas no 2171660-44-7 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid
• CAS No: 2171660-44-7
• MF: C₂₆H₂₄N₄O₅
• MW: 472.492566108704
• CID: 5814590
• PubChem ID: 165778528
• Update Time: 2025-08-05

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}hex-4-ynoic acid
• 2171660-44-7
• EN300-1473161

• Inchi： 1S/C26H24N4O5/c1-3-4-13-21(25(32)33)27-24(31)23-22(14-30(2)29-23)28-26(34)35-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,14,20-21H,13,15H2,1-2H3,(H,27,31)(H,28,34)(H,32,33)
• InChI Key： AVLWLROUMKNUSY-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN(C)N=C1C(NC(C(=O)O)CC#CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.17466988g/mol
• Monoisotopic Mass: 472.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 123Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid

Comprehensive Analysis of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid (CAS No. 2171660-44-7)

The compound 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid (CAS No. 2171660-44-7) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrazole core, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly focusing on this compound due to its potential applications in targeted therapies and bioconjugation techniques.

One of the most intriguing aspects of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid is its role in click chemistry applications. The presence of a hex-4-ynoic acid moiety allows for efficient azide-alkyne cycloaddition reactions, a cornerstone of modern bioconjugation strategies. This property aligns with the growing demand for site-specific protein modification and drug-delivery systems, topics that currently dominate scientific discussions in medicinal chemistry forums.

The Fmoc-protected amino acid derivative nature of this compound makes it particularly valuable in solid-phase peptide synthesis (SPPS). With the pharmaceutical industry's increasing focus on peptide-based therapeutics for conditions ranging from metabolic disorders to oncology, the demand for high-purity building blocks like 2171660-44-7 has surged. Recent publications in journals such as Organic Letters and Journal of Medicinal Chemistry have highlighted similar structures as crucial components in developing novel G-protein-coupled receptor (GPCR) modulators.

From a structural perspective, the 1-methyl-1H-pyrazole fragment in 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid contributes to its unique physicochemical properties. Pyrazole derivatives are known for their hydrogen-bonding capacity and metabolic stability, making them privileged scaffolds in drug design. Computational chemistry studies suggest that this particular arrangement may offer improved membrane permeability compared to traditional amino acid derivatives, addressing one of the key challenges in peptide drug development.

The synthesis and application of CAS 2171660-44-7 have become hot topics in organic chemistry circles, particularly regarding green chemistry approaches. Researchers are investigating solvent-free coupling methods and enzyme-catalyzed reactions to produce such complex molecules more sustainably. This aligns with the broader pharmaceutical industry's commitment to Process Intensification and Quality by Design (QbD) principles, which frequently appear in regulatory agency guidelines and industry whitepapers.

Analytical characterization of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. The compound's chiral center at the hexynoic acid moiety necessitates careful enantiomeric purity assessment, a critical quality attribute for pharmaceutical intermediates. Recent advancements in UHPLC-MS methods have significantly improved the detection and quantification of such structurally complex molecules.

In the context of current research trends, this compound's potential extends to PROTAC (Proteolysis Targeting Chimera) technology. The combination of Fmoc-protected amine and alkyne handle makes 2171660-44-7 a candidate for developing heterobifunctional molecules that can simultaneously bind target proteins and E3 ubiquitin ligases. This application has generated substantial interest in cancer research communities, as evidenced by numerous patent filings and conference presentations in 2023-2024.

Storage and handling recommendations for 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid typically emphasize protection from moisture and light, with suggested storage at -20°C under inert atmosphere. These precautions reflect the compound's sensitivity to hydrolysis of both the Fmoc group and amide bond, which are common stability concerns for similar peptide derivatives documented in Journal of Pharmaceutical Sciences.

The commercial availability of CAS 2171660-44-7 through specialty chemical suppliers has expanded significantly in recent years, responding to growing demand from contract research organizations (CROs) and academic laboratories. Pricing trends suggest that economies of scale are beginning to affect this niche market, with bulk quantities becoming more accessible for high-throughput screening campaigns and combinatorial chemistry applications.

Future research directions for this compound class may explore its utility in DNA-encoded library (DEL) technology and fragment-based drug discovery. The structural features of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid offer multiple points for diversification, making it a versatile scaffold for generating targeted compound collections. Such applications position this molecule at the intersection of several cutting-edge drug discovery paradigms that dominate current scientific literature.